Cas no 1266224-49-0 (1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine
• CAS No: 1266224-49-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD18439903
• CID: 4782059
• PubChem ID: 55296238
• Update Time: 2025-06-09

1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypyridin-2-yl)cyclopropan-1-amine
• 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine

• MDL： MFCD18439903
• Inchi： 1S/C9H12N2O/c1-12-7-3-2-6-11-8(7)9(10)4-5-9/h2-3,6H,4-5,10H2,1H3
• InChI Key： PAEVIEAPDLBXMF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine

1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine: An Emerging Compound in Medicinal Chemistry

1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine (CAS No. 1266224-49-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by a cyclopropane ring substituted with a methoxypyridine moiety, exhibits a range of biological activities that make it a promising candidate for further research and development.

The cyclopropane ring, a three-membered cyclic alkane, is known for its high ring strain, which can influence the compound's reactivity and biological activity. The methoxypyridine moiety, on the other hand, is a common functional group found in various bioactive molecules, contributing to the compound's pharmacological profile. The combination of these structural elements in 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine results in a molecule with unique properties that are being explored for their potential therapeutic benefits.

Recent studies have highlighted the potential of 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine in various therapeutic areas. One notable application is its use as a neuroprotective agent. Research has shown that this compound can effectively protect neurons from oxidative stress and neurodegeneration, making it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress markers.

In addition to its neuroprotective properties, 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many diseases, including chronic conditions such as arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine could be developed into an effective anti-inflammatory drug.

The pharmacokinetic properties of 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine have also been studied to ensure its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicology studies have indicated that 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, including the use of transition metal-catalyzed reactions and organocatalytic methods. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before moving on to larger-scale clinical trials.

In conclusion, 1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine (CAS No. 1266224-49-0) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in treating various diseases.